Methyl 2-methoxy-4-(methylamino)benzoate
Overview
Description
“Methyl 2-methoxy-4-(methylamino)benzoate” is a chemical compound with the molecular formula C10H13NO3 . It has a molecular weight of 195.21500 . The compound is also known by other names such as “2-methoxy-4-methylamino-benzoic acid methyl ester” and "methyl 2-methoxy-4-methylaminobenzoate" .
Synthesis Analysis
The synthesis of “Methyl 2-methoxy-4-(methylamino)benzoate” involves several steps. One of the synthetic routes involves the use of Formaldehyde (CAS#:50-00-0) and Methyl 4-amino (CAS#:27492-84-8) as precursors . The exact details of the synthesis process can be found in the patent WO2004/48319 A1 .
Molecular Structure Analysis
The InChI code for “Methyl 2-methoxy-4-(methylamino)benzoate” is 1S/C10H13NO3/c1-11-7-4-5-8 (10 (12)14-3)9 (6-7)13-2/h4-6,11H,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Chemical Reactions Analysis
“Methyl 2-methoxy-4-(methylamino)benzoate” can participate in various chemical reactions. For instance, it has been used in the synthesis of (+/−)-vibralactone . More details about its reactivity can be found in the literature .
Physical And Chemical Properties Analysis
“Methyl 2-methoxy-4-(methylamino)benzoate” is a white solid . The compound’s exact density, boiling point, melting point, and flash point are not specified in the search results .
Scientific Research Applications
Chemical Synthesis and Reactions
Methyl 2-methoxy-4-(methylamino)benzoate is involved in various chemical synthesis and reaction processes. For instance, it is used in nucleophilic displacement reactions in carbohydrates. Al-Radhi et al. (1971) demonstrated its role in converting certain compounds into methyl 2-O-benzoyl-4,6-dideoxy-3-methoxy-α-D-threo-hex-3-enopyranoside (Al-Radhi et al., 1971).
Photolysis and Environmental Impact
Studies by Bhattacharjeel and Dureja (2002) explored the photolysis of tribenuron-methyl, a compound related to methyl 2-methoxy-4-(methylamino)benzoate, on various surfaces. They found the formation of multiple photoproducts, indicating the compound's significant environmental impact and degradation properties (Bhattacharjeel & Dureja, 2002).
Pharmaceutical Intermediates
Methyl 4-methoxybenzoate, a compound closely related to methyl 2-methoxy-4-(methylamino)benzoate, is used in various pharmaceutical intermediates. Popovski et al. (2010) mentioned its use in the synthesis of imaging compounds and highlighted its application in the flavor and perfume industry (Popovski, Mladenovska & Panovska, 2010).
Photophysical Properties in Synthesis
Kim et al. (2021) investigated the photophysical properties of derivatives of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, showing the unique luminescence properties of these compounds. These properties are important in the context of chemical synthesis and material science applications (Kim et al., 2021).
Safety and Hazards
properties
IUPAC Name |
methyl 2-methoxy-4-(methylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-11-7-4-5-8(10(12)14-3)9(6-7)13-2/h4-6,11H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWBGGTSONWWZCU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=C(C=C1)C(=O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40579301 |
Source
|
| Record name | Methyl 2-methoxy-4-(methylamino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40579301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methoxy-4-(methylamino)benzoate | |
CAS RN |
106868-33-1 |
Source
|
| Record name | Methyl 2-methoxy-4-(methylamino)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40579301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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